Cas no 90949-71-6 (2-Amino-1-cyclohexylpropan-1-one)

• Product Name: 2-Amino-1-cyclohexylpropan-1-one
• CAS No: 90949-71-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5690704
• PubChem ID: 22442750
• Update Time: 2025-05-20

2-Amino-1-cyclohexylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6312834
• 2-amino-1-cyclohexylpropan-1-one
• EN300-795268
• 90949-71-6
• 1-Propanone, 2-amino-1-cyclohexyl-
• 2-Amino-1-cyclohexylpropan-1-one

• Inchi： 1S/C9H17NO/c1-7(10)9(11)8-5-3-2-4-6-8/h7-8H,2-6,10H2,1H3
• InChI Key： XISGAVGUCPWROV-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1CCCCC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.980±0.06 g/cm3(Predicted)
• Boiling Point: 239.0±23.0 °C(Predicted)
• pka: 7.84±0.29(Predicted)

Additional information on 2-Amino-1-cyclohexylpropan-1-one

Introduction to 2-Amino-1-cyclohexylpropan-1-one (CAS No. 90949-71-6)

2-Amino-1-cyclohexylpropan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 90949-71-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexyl group and an amino substituent, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development. The unique arrangement of its functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The compound’s structure consists of a six-membered cycloalkane ring substituted with an amino group at the first carbon position and a ketone group at the second carbon position. This configuration imparts specific reactivity patterns that are exploited in various chemical transformations. The cyclohexyl ring provides steric hindrance, influencing the molecule’s interactions with other compounds, while the amino group allows for further functionalization through reactions such as acylation, alkylation, and condensation.

In recent years, 2-amino-1-cyclohexylpropan-1-one has been studied for its role in the synthesis of biologically active agents. Its structural framework is reminiscent of several known pharmacophores, which are key structural features responsible for a drug’s biological activity. Researchers have explored its potential as a precursor in the development of novel therapeutic agents targeting various diseases. The compound’s ability to undergo selective modifications makes it a promising candidate for medicinal chemistry applications.

One of the most compelling aspects of 2-amino-1-cyclohexylpropan-1-one is its utility in peptide mimetics and peptidomimetic drug design. Peptides are short chains of amino acids that play crucial roles in biological processes, but they often suffer from poor stability and bioavailability when used as therapeutics. Peptidomimetics aim to replicate the biological activity of peptides while overcoming these limitations. The structural features of 2-amino-1-cyclohexylpropan-1-one allow it to mimic certain aspects of peptide backbones, making it a valuable building block in this field.

Recent advancements in computational chemistry have further highlighted the importance of 2-amino-1-cyclohexylpropan-1-one in drug discovery. Molecular modeling studies have demonstrated its potential as a scaffold for designing small-molecule inhibitors targeting enzymes involved in disease pathways. These studies leverage computational methods to predict how modifications to the compound can enhance its binding affinity and selectivity for specific biological targets. Such insights are crucial for optimizing lead compounds into viable drug candidates.

The synthesis of 2-amino-1-cyclohexylpropan-1-one has also been refined through modern catalytic techniques. Transition metal catalysis, particularly palladium and copper-based catalysts, has enabled more efficient and selective routes to this compound. These methods often provide higher yields and fewer byproducts compared to traditional synthetic approaches, making them attractive for industrial-scale production. The development of greener synthetic routes aligns with broader trends in sustainable chemistry, reducing environmental impact while maintaining high chemical purity.

In addition to its pharmaceutical applications, 2-amino-1-cyclohexylpropan-1-one has found utility in materials science. Its unique structural motifs make it a candidate for designing novel polymers and functional materials with specific properties. For instance, polymers incorporating this moiety may exhibit enhanced thermal stability or biodegradability, depending on their architecture. Such applications underscore the versatility of this compound beyond traditional drug development.

The future prospects for 2-amino-1-cyclohexylpropan-1-one are promising, with ongoing research exploring new synthetic pathways and applications. As our understanding of molecular interactions deepens, so too does the potential for this compound to contribute to innovative solutions in medicine and materials science. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential.

In conclusion, 2-amino-1-cyclohexylpropan-1-one (CAS No. 90949-71-6) represents a fascinating compound with broad implications across multiple scientific disciplines. Its unique structural features and reactivity patterns make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As new methodologies emerge and our knowledge expands, this molecule is poised to play an increasingly important role in advancing scientific discovery and technological innovation.